Cas no 5544-06-9 (4(1H)-Quinazolinone, 1-methyl-2-(methylamino)-)

4(1H)-Quinazolinone, 1-methyl-2-(methylamino)- structure
5544-06-9 structure
Product Name:4(1H)-Quinazolinone, 1-methyl-2-(methylamino)-
CAS No:5544-06-9
MF:C10H11N3O
MW:189.213841676712
CID:351934
PubChem ID:12434809
Update Time:2025-04-19

4(1H)-Quinazolinone, 1-methyl-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinazolinone, 1-methyl-2-(methylamino)-
    • 5544-06-9
    • DTXSID10498156
    • 1-Methyl-2-(methylamino)quinazolin-4(1H)-one
    • Inchi: 1S/C10H11N3O/c1-11-10-12-9(14)7-5-3-4-6-8(7)13(10)2/h3-6H,1-2H3,(H,11,12,14)
    • InChI Key: HFHRPIWYCKJMGJ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2N(C)C(NC)=N1

Computed Properties

  • Exact Mass: 189.09033
  • Monoisotopic Mass: 189.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • PSA: 44.7
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